1-{1-[2-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C19H19F3N4O5/c20-19(21,22)11-26-16(28)10-24(17(26)29)12-5-7-23(8-6-12)15(27)9-25-13-3-1-2-4-14(13)31-18(25)30/h1-4,12H,5-11H2
• InChI Key: BCCLDDPFNDGCDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C19H19F3N4O5
• Molecular Weight: 440.4 g/mol
• CAS No.: 2097894-43-2

Description

1-{1-[2-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H19F3N4O5 and its molecular weight is 440.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that compounds similar to "1-{1-[2-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione" play a crucial role in the synthesis of various heterocyclic compounds. For instance, the synthesis of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters, through the interaction with aromatic aldehydes, has been explored. These processes involve cyclization giving rise to bicyclic compounds, 5,6,7,8-tetrahydro-1H,3H-pyrrolo[1,2-c]oxazole (or thiazole)-1,3-diones (Badr, Aly, Fahmy, & Mansour, 1981).

Pharmacological Studies

Pharmacological studies have investigated the structure-activity relationships of imidazolidine-2,4-dione derivatives, including their anti-arrhythmic activity in vitro and in vivo. These studies suggest potential applications in the development of new therapeutic agents. For example, certain derivatives have shown properties belonging to class Ia according to the Vaughan Williams classification, indicating their potential use in managing cardiac arrhythmias (Pękala, Stadnicka, Broda, Zygmunt, Filipek, & Kieć‐Kononowicz, 2005).

Molecular Design and Hypoglycemic Activity

The molecular design and synthesis of thiazolidine-2,4-diones have been explored for their hypoglycemic activity. This involves the design of imidazopyridine thiazolidine-2,4-diones as conformationally restricted analogues of known hypoglycemic compounds, evaluated for their effect on insulin-induced adipocyte differentiation and their in vivo hypoglycemic activity in diabetic mice. Such research highlights the potential for developing new antidiabetic medications (Oguchi Minoru et al., 2000).

Anticancer Studies

Docking studies on some synthesized derivatives for breast cancer suggest the significance of the oxolone moiety for good interaction with the cancer cell line, indicating their potential as anticancer agents (Ghada E. Abd El Ghani, Elmorsy, & Ibrahim, 2022).

Future Directions

Future research on this compound could involve further studies on its synthesis, characterization, and potential biological activity. Additionally, computational studies could be used to predict its physical and chemical properties, as well as its potential biological targets.

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It’s worth noting that compounds containing an imidazole moiety, such as this one, have been known to show a broad range of biological activities .

Mode of Action

Imidazole-containing compounds are known to interact with various targets, leading to a variety of biological effects .

Biochemical Pathways

Imidazole-containing compounds are known to affect a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole-containing compounds are known to induce a variety of effects at the molecular and cellular level .